Cas no 81069-42-3 (Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
• CAS No: 81069-42-3
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 1804397
• PubChem ID: 54343915
• Update Time: 2025-04-21

Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1E)-3-ethoxy-3-oxo-1-propenyl]-, methyl ester
• methyl 4-(3-ethoxy-3-oxoprop-1-enyl)benzoate
• AKOS017089651
• Methyl 4-(3-ethoxy-3-oxoprop-1-en-1-yl)benzoate
• DTXSID20710710
• 81069-42-3

• Inchi： 1S/C13H14O4/c1-3-17-12(14)9-6-10-4-7-11(8-5-10)13(15)16-2/h4-9H,3H2,1-2H3
• InChI Key： UAXXPGHZSHMJEM-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(C(=O)OC)=CC=1)=O)CC

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų